Cas no 5442-05-7 (Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1))
5442-05-7 structure
Product Name:Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
CAS No:5442-05-7
MF:C10H11Cl2N3O
MW:260.119839906693
CID:384469
PubChem ID:24182000
Update Time:2025-04-19
Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
- 2-[(7-CHLOROQUINAZOLIN-4-YL)AMINO]ETHANOL HYDROCHLORIDE
- 5442-05-7
- NSC-13214
- DTXSID50636499
- NSC13214
- 2-[(7-Chloroquinazolin-4-yl)amino]ethan-1-ol--hydrogen chloride (1/1)
-
- Inchi: 1S/C10H10ClN3O.ClH/c11-7-1-2-8-9(5-7)13-6-14-10(8)12-3-4-15;/h1-2,5-6,15H,3-4H2,(H,12,13,14);1H
- InChI Key: LZILJHYFDNTFNT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=CN=C2NCCO.Cl
Computed Properties
- Exact Mass: 223.0514
- Monoisotopic Mass: 259.0279174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58Ų
Experimental Properties
- PSA: 58.04
Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1) Related Literature
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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